Cas no 338387-36-3 (Acetamide, N-(4-bromo-2-fluorophenyl)-2,2,2-trifluoro-)

• Product Name: Acetamide, N-(4-bromo-2-fluorophenyl)-2,2,2-trifluoro-
• CAS No: 338387-36-3
• MF: C₈H₄BrF₄NO
• MW: 286.021075248718
• MDL: MFCD03368095
• CID: 5224188
• Update Time: 2026-03-07

Acetamide, N-(4-bromo-2-fluorophenyl)-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-bromo-2-fluorophenyl)-2,2,2-trifluoro-

• MDL： MFCD03368095
• Inchi： 1S/C8H4BrF4NO/c9-4-1-2-6(5(10)3-4)14-7(15)8(11,12)13/h1-3H,(H,14,15)
• InChI Key： UBIFGFDJBNMBJC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1F)(=O)C(F)(F)F

Additional information on Acetamide, N-(4-bromo-2-fluorophenyl)-2,2,2-trifluoro-

Acetamide, N-(4-bromo-2-fluorophenyl)-2,2,2-trifluoro- (CAS No. 338387-36-3): A Comprehensive Overview

Acetamide, N-(4-bromo-2-fluorophenyl)-2,2,2-trifluoro- (CAS No. 338387-36-3) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, represents a critical advancement in the synthesis of novel bioactive molecules. The nomenclature of the compound provides a clear insight into its chemical composition and potential applications, with the bromo and fluorine substituents playing pivotal roles in modulating its reactivity and biological activity.

The structure of Acetamide, N-(4-bromo-2-fluorophenyl)-2,2,2-trifluoro- features a trifluoromethyl group attached to an acetamide moiety, which is further linked to a phenyl ring substituted with bromine and fluorine atoms. This specific arrangement of atoms imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various applications in medicinal chemistry. The fluorine atoms, in particular, are known for their ability to enhance metabolic stability and binding affinity towards biological targets.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their remarkable pharmacological properties. The presence of trifluoromethyl groups in Acetamide, N-(4-bromo-2-fluorophenyl)-2,2,2-trifluoro- contributes to its lipophilicity and resistance to metabolic degradation, which are essential attributes for drug candidates. This compound has been extensively studied for its potential role in the treatment of various diseases, including cancer and infectious disorders.

One of the most compelling aspects of Acetamide, N-(4-bromo-2-fluorophenyl)-2,2,2-trifluoro- is its versatility in serving as a building block for more complex pharmacophores. Researchers have leveraged its unique structure to design novel inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have demonstrated its efficacy as a scaffold for developing kinase inhibitors that exhibit high selectivity and potency. The bromo substituent on the phenyl ring further enhances its utility by allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

The pharmaceutical industry has shown particular interest in this compound due to its potential as an intermediate in the synthesis of antiviral and anticancer agents. Recent advancements in drug discovery have highlighted the importance of fluorinated amides in modulating drug-target interactions. Acetamide derivatives have been reported to exhibit significant inhibitory effects on viral proteases and kinases, making them promising candidates for therapeutic intervention.

Moreover, the fluorine atoms present in Acetamide, N-(4-bromo-2-fluorophenyl)-2,2,2-trifluoro-, when incorporated into drug molecules, have been shown to improve pharmacokinetic profiles by enhancing solubility and reducing clearance rates. This property is particularly valuable in designing drugs that require prolonged circulation times to achieve therapeutic efficacy. The trifluoromethyl group also contributes to the molecule's stability under various physiological conditions, ensuring that it remains active within the biological system.

The synthesis of Acetamide derivatives presents an intriguing challenge due to the complexity of their structures. However polarized amide bond formation methods are employed commonly used include nucleophilic substitution reactions or condensation reactions between appropriate precursors. The use of advanced synthetic techniques such as flow chemistry has further streamlined the production process while maintaining high yields and purity standards.

In conclusion,Acetamide, N-(4-bromo-2-fluorophenyl)- 22 , 22 , 22 -trifluoro - (CAS No. 338387-36-3) stands out as a versatile and highly functional compound with significant implications for pharmaceutical research. Its unique structural features make it an invaluable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, scientists are optimistic about its potential contributions to future medical breakthroughs.